molecular formula C7H4F3N3O B1582567 1-Hydroxy-6-(trifluoromethyl)benzotriazole CAS No. 26198-21-0

1-Hydroxy-6-(trifluoromethyl)benzotriazole

Cat. No. B1582567
CAS RN: 26198-21-0
M. Wt: 203.12 g/mol
InChI Key: DGIBHCWBCOAPDN-UHFFFAOYSA-N
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Description

1-Hydroxy-6-(trifluoromethyl)benzotriazole is a fluorine benzotriazole pesticide . It is a solid substance .


Synthesis Analysis

The synthesis of 1-Hydroxy-6-(trifluoromethyl)benzotriazole involves several steps. The process includes the preparation of thiophosphorylating agents and the preparation of methylphosphonylating agents . Another synthesis technique involves the use of o-Nitrochlorobenzene dissolved in toluene, the addition of hydrazine hydrate, and a series of heating, neutralization, and acidification steps .


Molecular Structure Analysis

The empirical formula of 1-Hydroxy-6-(trifluoromethyl)benzotriazole is C7H4F3N3O . Its molecular weight is 203.12 .


Chemical Reactions Analysis

Applications of 1-Hydroxy-6-(trifluoromethyl)benzotriazole include the preparation of Ogura’s BTBO and BTBC coupling agents . It is also used in the synthesis of monogalactoside-terminated phosphorothiolated cholesteryl derivatives .


Physical And Chemical Properties Analysis

1-Hydroxy-6-(trifluoromethyl)benzotriazole is a white to almost white powder or crystal . The melting point is between 143-145°C .

Safety and Hazards

1-Hydroxy-6-(trifluoromethyl)benzotriazole is a flammable solid . It can cause skin irritation and serious eye irritation .

Mechanism of Action

Mode of Action

It is known that the compound is used in organic synthesis , suggesting that it may interact with its targets to facilitate chemical reactions.

Biochemical Pathways

It is known that the compound is used in the preparation of thiophosphorylating agents , which suggests that it may be involved in phosphorylation-related pathways.

Pharmacokinetics

Therefore, the impact of these properties on the bioavailability of the compound is currently unknown .

properties

IUPAC Name

1-hydroxy-6-(trifluoromethyl)benzotriazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C7H4F3N3O/c8-7(9,10)4-1-2-5-6(3-4)13(14)12-11-5/h1-3,14H
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DGIBHCWBCOAPDN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC2=C(C=C1C(F)(F)F)N(N=N2)O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C7H4F3N3O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID50350825
Record name 1-hydroxy-6-(trifluoromethyl)benzotriazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50350825
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

203.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Solubility

8.1 [ug/mL] (The mean of the results at pH 7.4)
Record name SID24825285
Source Burnham Center for Chemical Genomics
URL https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table
Description Aqueous solubility in buffer at pH 7.4

Product Name

1-Hydroxy-6-(trifluoromethyl)benzotriazole

CAS RN

26198-21-0
Record name 1-hydroxy-6-(trifluoromethyl)benzotriazole
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID50350825
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.
Record name 1-Hydroxy-6-(trifluoromethyl)benzotriazole
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Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
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Synthesis routes and methods

Procedure details

The title compound is prepared according to the procedure described by K. Takeda [J. Org. Chem., 50, 273, (1985)]. A mixture of 4-chloro-3-nitro-α,α,α-trifluorotoluene (50.0 g, 0.22 moles) and hydrazine hydrate (33.0, 0.33 moles) in absolute ethanol (75 ml) is refluxed for 24 h. After removal of the solvent under reduced pressure, the residue is dissolved in 10% aqueous sodium carbonate solution. The solution is washed with ether to remove the starting material and acidified with concentrated HCl to precipitate the product, which is washed with water and dried to obtain 40.0 g of the title compound. This product is recrystallized from ether.
Quantity
50 g
Type
reactant
Reaction Step One
Quantity
0.33 mol
Type
reactant
Reaction Step One
Quantity
75 mL
Type
solvent
Reaction Step One

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

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Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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